(3,5-dichloro-2-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride

• IUPAC Name: N-[(3,5-dichloro-2-methoxyphenyl)methyl]-1-pyridin-2-ylmethanamine;hydrochloride
• InChI: InChI=1S/C14H14Cl2N2O.ClH/c1-19-14-10(6-11(15)7-13(14)16)8-17-9-12-4-2-3-5-18-12;/h2-7,17H,8-9H2,1H3;1H
• InChI Key: WKZVILJMPCEPQH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1Cl)Cl)CNCC2=CC=CC=N2.Cl
• Molecular Formula: C14H15Cl3N2O
• Molecular Weight: 333.6 g/mol

Description

(3,5-dichloro-2-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride, also known as DMMPA, is a chemical compound with potential applications in scientific research. This compound is a derivative of benzylamine and pyridine, and it has been synthesized using various methods. The purpose of

Mechanism of Action

(3,5-dichloro-2-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride acts as an agonist of the α7 nicotinic acetylcholine receptor, which is a ligand-gated ion channel located in the central and peripheral nervous systems. When this compound binds to this receptor, it causes the channel to open, allowing the influx of calcium ions into the cell. This influx of calcium ions activates several signaling pathways, leading to the release of neurotransmitters and the modulation of neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to enhance the release of several neurotransmitters, including acetylcholine, dopamine, and glutamate. It also increases the expression of several genes involved in synaptic plasticity, which is the ability of neurons to change their strength and connectivity in response to experience. These effects suggest that this compound may have potential therapeutic applications in the treatment of various neurological disorders, such as Alzheimer's disease, schizophrenia, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of (3,5-dichloro-2-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride is its selectivity for the α7 nicotinic acetylcholine receptor, which allows for more specific targeting of this receptor in experimental settings. However, this compound's potency and efficacy may vary depending on the experimental conditions, such as the concentration of the compound and the type of cells or tissues used. Additionally, this compound may have off-target effects on other receptors or signaling pathways, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on (3,5-dichloro-2-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride. One area of interest is the development of more potent and selective agonists of the α7 nicotinic acetylcholine receptor, which could have even greater therapeutic potential for neurological disorders. Another direction is the investigation of this compound's effects on other neurotransmitter systems, such as the GABAergic and serotonergic systems, which could provide new insights into the mechanisms underlying neurological disorders. Finally, the development of more advanced experimental techniques, such as optogenetics and in vivo imaging, could allow for more precise and dynamic measurements of this compound's effects on neuronal activity and behavior.

Scientific Research Applications

(3,5-dichloro-2-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective agonist of the α7 nicotinic acetylcholine receptor, which is involved in various physiological processes, including learning and memory, attention, and sensory processing. This compound has also been shown to enhance the release of several neurotransmitters, including acetylcholine, dopamine, and glutamate. These effects make this compound a promising compound for studying the mechanisms underlying various neurological disorders, such as Alzheimer's disease, schizophrenia, and Parkinson's disease.